Cas no 53531-11-6 (benzyl naphthalene-2-carboxylate)

• Product Name: benzyl naphthalene-2-carboxylate
• CAS No: 53531-11-6
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• CID: 1582807
• PubChem ID: 6452844
• Update Time: 2025-04-21

benzyl naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl naphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, phenylmethyl ester
• 53531-11-6
• DTXSID90201746
• benzyl-2-naphthoate
• NNHOWTWENRJEMQ-UHFFFAOYSA-N
• SCHEMBL2706461

• Inchi： 1S/C18H14O2/c19-18(20-13-14-6-2-1-3-7-14)17-11-10-15-8-4-5-9-16(15)12-17/h1-12H,13H2
• InChI Key： NNHOWTWENRJEMQ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C2C=CC=CC2=C1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.09942
• Monoisotopic Mass: 262.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.18
• Boiling Point: 420.3°C at 760 mmHg
• Flash Point: 192°C
• Refractive Index: 1.643
• PSA: 26.3